Cas no 1805285-79-3 (3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol
• CAS No: 1805285-79-3
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 4851319
• Update Time: 2025-10-31

3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol

• Inchi： 1S/C9H11F2NO3/c1-14-6-3-5(4-13)12-9(15-2)7(6)8(10)11/h3,8,13H,4H2,1-2H3
• InChI Key： QKCWGAMULQJPAR-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CO)C=C1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6

Additional information on 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol

3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol: A Promising Compound in Modern Chemical and Pharmaceutical Research

3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol (CAS No. 1805285-79-3) is a novel compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and therapeutic potentials.

The difluoromethyl group in 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol imparts unique chemical properties, such as enhanced metabolic stability and improved pharmacokinetic profiles. These properties make it an attractive candidate for drug development, particularly in the areas of oncology and neurodegenerative diseases. Recent studies have shown that compounds with difluoromethyl groups can exhibit potent inhibitory effects on specific enzymes and receptors, making them valuable leads for drug discovery.

The dimethoxy substituents on the pyridine ring further enhance the compound's solubility and bioavailability, which are crucial factors for effective drug delivery. These substituents also contribute to the compound's ability to cross biological membranes, thereby improving its therapeutic efficacy. The combination of these functional groups results in a molecule with a well-balanced profile of chemical stability and biological activity.

In the context of pharmaceutical research, 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in various disease pathways. For instance, it has shown promising results in inhibiting kinases, which are important targets in cancer therapy. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable candidate for further investigation.

Beyond its potential as a therapeutic agent, 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol is also being explored for its use in chemical synthesis. Its unique structure makes it a versatile building block for the synthesis of more complex molecules. Researchers have utilized this compound as an intermediate in the synthesis of various bioactive compounds, including those with anti-inflammatory and antiviral properties. The ease with which this compound can be modified through chemical reactions opens up numerous possibilities for its application in synthetic chemistry.

The methanol group at the 6-position of the pyridine ring plays a critical role in the compound's reactivity and functional versatility. This group can be readily functionalized through various chemical transformations, such as esterification and etherification, to produce derivatives with tailored properties. These derivatives can be further optimized for specific therapeutic applications or used as probes to study biological processes at the molecular level.

In summary, 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-methanol (CAS No. 1805285-79-3) is a promising compound with significant potential in both pharmaceutical and chemical research. Its unique structural features, combined with its favorable biological properties, make it an attractive candidate for further development as a therapeutic agent or as a building block for advanced chemical synthesis. Ongoing research continues to uncover new applications and insights into the mechanisms of action of this intriguing molecule.